N-(3-chloro-4-methylphenyl)-2-(3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]indol-1-yl]acetamide
• InChI: InChI=1S/C23H17ClN4O3/c1-14-8-9-15(11-18(14)24)25-21(29)13-28-12-17(16-5-2-3-6-19(16)28)22-26-27-23(31-22)20-7-4-10-30-20/h2-12H,13H2,1H3,(H,25,29)
• InChI Key: WRMKFZOMMHJUQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=C(C3=CC=CC=C32)C4=NN=C(O4)C5=CC=CO5)Cl
• Molecular Formula: C23H17ClN4O3
• Molecular Weight: 432.9 g/mol
• CAS No.: 1170127-24-8

Description

N-(3-chloro-4-methylphenyl)-2-(3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C23H17ClN4O3 and its molecular weight is 432.86. The purity is usually 95%.
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Scientific Research Applications

Carcinogenicity Studies

Research on 5-nitrofurans and related compounds with heterocyclic substituents, including oxadiazoles, focuses on their carcinogenic potential. Studies have shown varying incidences of tumors in rats, suggesting the significance of structural components in determining carcinogenicity. These findings underscore the importance of evaluating the safety profiles of related compounds, including their potential carcinogenic risks (Cohen et al., 1975).

Anticonvulsant Evaluation

Indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide have been synthesized and evaluated for anticonvulsant activities. The anticonvulsant efficacy of these compounds highlights the therapeutic potential of structurally related compounds in managing seizures (Nath et al., 2021).

Energetic Materials

The synthesis of insensitive energetic materials based on oxadiazolyl furazan derivatives demonstrates the application of oxadiazole compounds in developing high-performance explosives with improved safety profiles. This research area emphasizes the structural versatility of oxadiazole compounds and their potential in material science (Yu et al., 2017).

Molecular Interaction Studies

NMR studies of oxadiazole derivatives containing benzimidazole moieties reveal insights into molecular configurations and interactions, offering a foundation for understanding the chemical behavior and potential applications of similar compounds in drug development and chemical research (Li Ying-jun, 2012).

Anti-inflammatory Applications

Substituted 1,3,4-oxadiazoles have been studied for their anti-inflammatory activity, demonstrating the potential of oxadiazole derivatives in pharmaceutical applications aimed at treating inflammation-related conditions (Nargund et al., 1994).